Cas no 2680666-00-4 (tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate
• CAS No: 2680666-00-4
• MF: C₁₆H₂₂BrNO₂
• MW: 340.255383968353
• CID: 5620386
• PubChem ID: 165923598
• Update Time: 2025-10-29

tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28297047
• 2680666-00-4
• tert-butyl N-{[1-(4-bromophenyl)cyclopropyl]methyl}-N-methylcarbamate
• tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate

• Inchi： 1S/C16H22BrNO2/c1-15(2,3)20-14(19)18(4)11-16(9-10-16)12-5-7-13(17)8-6-12/h5-8H,9-11H2,1-4H3
• InChI Key： FKUOQKHTWGXQFU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CN(C(=O)OC(C)(C)C)C)CC1

Computed Properties

• Exact Mass: 339.08339g/mol
• Monoisotopic Mass: 339.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2680666-00-4 and Product Name: tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate

The compound with the CAS number 2680666-00-4 and the product name tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound includes a tert-butyl group, a 1-(4-bromophenyl)cyclopropylmethyl moiety, and a N-methylcarbamate functional group, which collectively contribute to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in the development of novel therapeutic agents. The presence of a 4-bromophenyl group in the molecular structure of this compound suggests potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The cyclopropylmethyl group adds another layer of complexity, influencing both the physical-chemical properties and the pharmacokinetic behavior of the compound. These structural features make it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. The N-methylcarbamate moiety is a well-known pharmacophore that has been extensively studied for its ability to modulate biological activity. In particular, carbamate-based compounds have shown promise in the treatment of neurological disorders, pain management, and anti-inflammatory applications. The combination of these structural elements in tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate suggests that it may exhibit multiple modes of action, making it a versatile tool for medicinal chemists.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive wet-lab experiments. The molecular structure of this compound has been subjected to rigorous computational studies to evaluate its potential interactions with biological targets. These studies have revealed that the 1-(4-bromophenyl)cyclopropylmethyl group may interact with specific amino acid residues in enzymes, while the N-methylcarbamate moiety could bind to hydrophobic pockets or charged residues, depending on the target protein.

In addition to its structural complexity, this compound has been synthesized using state-of-the-art synthetic methodologies. The synthesis involves multiple steps, including bromination, cyclopropanation, and carbamate formation, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced techniques such as transition metal-catalyzed reactions has allowed for more efficient and scalable synthesis routes, which is crucial for moving from laboratory-scale production to industrial manufacturing.

The pharmacological profile of this compound is currently under investigation in several academic and industrial research laboratories. Preliminary studies have shown that it exhibits promising activity against various disease models, including cancer and inflammatory disorders. The tert-butyl group, while primarily serving as a lipophilic anchor, may also influence metabolic stability and bioavailability. Understanding these relationships is essential for optimizing the compound's pharmacokinetic properties and maximizing its therapeutic potential.

One area of particular interest is the potential application of this compound in oncology research. The 4-bromophenyl group is known to be present in many bioactive molecules that target cancer-related pathways. Additionally, the cyclopropylmethyl moiety has been identified as a key structural feature in several anticancer agents due to its ability to disrupt protein-protein interactions or inhibit enzyme activity. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects on cancer cells.

Another promising application lies in its potential use as an intermediate in the synthesis of more complex pharmaceuticals. The modular nature of its structure allows for easy modification at various positions, enabling chemists to explore different derivatives with tailored biological activities. This flexibility makes it an invaluable building block for drug discovery campaigns targeting a wide range of diseases.

The development of novel pharmaceuticals is often hampered by challenges related to synthetic complexity and cost-effectiveness. However, advancements in synthetic chemistry have made it possible to produce complex molecules like this one with greater ease than ever before. Techniques such as flow chemistry and continuous manufacturing are being increasingly adopted by pharmaceutical companies to streamline production processes and reduce costs.

In conclusion, tert-butyl N-{1-(4-bromophenyl)cyclopropylmethyl}-N-methylcarbamate (CAS No. 2680666-00-4) represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure, characterized by key functional groups such as the tert-butyl, 1-(4-bromophenyl)cyclopropylmethyl, and N-methylcarbamate moieties, makes it a promising candidate for further investigation in drug discovery programs targeting various diseases including cancer and inflammatory disorders. With ongoing research aimed at elucidating its pharmacological properties and optimizing its synthetic routes, this compound holds great potential for future therapeutic applications.